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Compound of Interest

Compound Name: 5-Nitro-2-propoxyaniline

Cat. No.: B1220663 Get Quote

Technical Support Center: 5-Nitro-2-
propoxyaniline
This guide provides essential safety information, troubleshooting, and frequently asked

questions for managing the toxicity risks of 5-Nitro-2-propoxyaniline (also known as P-4000)

in a laboratory setting.

Section 1: General Information & Chemical
Properties
Q: What is 5-Nitro-2-propoxyaniline?

A: 5-Nitro-2-propoxyaniline is an organic chemical compound, once used as a potent artificial

sweetener called P-4000 or Ultrasüss.[1][2] It is approximately 4,000 times sweeter than

sucrose.[2][3] Due to its potential toxicity, its use in food has been banned in the United States

since 1950.[1][2][4] It typically appears as an orange solid or orange crystals.[1][2][3]

Q: What are the key physical and chemical properties of 5-Nitro-2-propoxyaniline?

A: The table below summarizes the key properties of this compound.
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Property Value Source(s)

Chemical Formula C₉H₁₂N₂O₃ [1][4]

Molar Mass 196.20 g/mol [3][4]

Appearance Orange solid / crystals [1][2][3]

Melting Point 47.5-48.5 °C (49 °C) [3][4]

Boiling Point 367 °C at 760 mmHg [1]

Solubility in Water
136 mg/L at 20 °C (Slightly

soluble)
[3][4]

Stability
Stable in boiling water and

dilute acids
[1][2][3]

Flash Point 175.8 °C [1]

Density 1.221 g/cm³ [1]

Section 2: Health Hazards & Toxicity
Q: What are the primary health hazards associated with 5-Nitro-2-propoxyaniline?

A: While specific GHS classification data is not consistently available in the search results,

nitroaromatic and aniline compounds are generally considered hazardous.[5][6] The primary

concerns are based on the known toxicity of related compounds.[5] Hazards may include:

Toxicity: Potential for toxicity if inhaled, ingested, or absorbed through the skin.[5] Aniline and

its derivatives are known to be toxic.[5]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[7]

[8]

Skin and Eye Irritation: May cause skin irritation and serious eye damage.[5]

Methemoglobinemia: Many aromatic amino and nitro compounds can induce the formation of

methemoglobin, which impairs oxygen transport in the blood, leading to symptoms like

cyanosis.[9]
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Q: Is there specific quantitative toxicity data like LD50 available?

A: The provided search results repeatedly state "no data available" for specific toxicity metrics

such as LD50 (lethal dose, 50%) for fish, daphnia, and other organisms.[1] Its ban as an

artificial sweetener was based on its "possible toxicity".[1][2]

Section 3: Safe Handling, Storage, and Waste
Disposal
Q: What is the standard protocol for safely handling 5-Nitro-2-propoxyaniline in the lab?

A: All work with this compound must be performed with extreme caution in a controlled

laboratory environment.

Experimental Protocol: Safe Handling Procedure

Preparation: Before handling, ensure you have read the Safety Data Sheet (SDS). Verify that

the nearest safety shower and eyewash station are accessible and functional.[5][10]

Engineering Controls: Conduct all weighing and transfer operations within a certified

chemical fume hood to avoid the formation and inhalation of dust and aerosols.[1][5] Ensure

adequate ventilation.[1][11]

Personal Protective Equipment (PPE): Don all required PPE as detailed in Section 4.

Handling: Handle the compound carefully to avoid generating dust.[5] Use non-sparking

tools.

Hygiene: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the work area.[7]

Wash hands thoroughly after handling, even after removing gloves.[1][5]

End of Work: Securely close the container. Clean the work area and decontaminate any

surfaces. Properly dispose of contaminated waste as described in the waste disposal

section.
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Preparation
(Review SDS, Check Safety Equipment)

Use Engineering Controls
(Chemical Fume Hood)

Step 1

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2

Handle Compound Carefully
(Avoid Dust, Use Spark-Proof Tools)

Step 3

Practice Good Hygiene
(No Eating/Drinking, Wash Hands)

Step 4

Cleanup & Disposal
(Seal Container, Decontaminate, Dispose Waste)

Step 5

End of Procedure

Step 6

Click to download full resolution via product page

Caption: Workflow for safely handling 5-Nitro-2-propoxyaniline.
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Q: How should 5-Nitro-2-propoxyaniline be stored?

A: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][11] Keep it away

from incompatible materials such as acids, strong oxidizing agents, and acid chlorides.[11]

Q: How do I dispose of 5-Nitro-2-propoxyaniline waste?

A: Dispose of the chemical and any contaminated materials as hazardous waste.[12] Adhered

or collected material should be promptly disposed of in accordance with appropriate local,

state, and federal laws and regulations. Do not let the product enter drains.[1]

Section 4: Personal Protective Equipment (PPE)
Q: What specific PPE is required when working with 5-Nitro-2-propoxyaniline?

A: A comprehensive approach to PPE is mandatory. The following table outlines the

recommended equipment based on general guidelines for handling toxic aniline and nitro

compounds.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical splash goggles and

a face shield conforming to

EN166 or NIOSH standards.[1]

[5][13]

Protects against splashes and

dust. A face shield offers

broader protection.[13]

Hand Protection

Double-gloving with chemically

resistant gloves (e.g., Butyl or

Viton over Nitrile).[5]

Provides robust protection

against skin absorption, a

primary exposure route for

aniline compounds.[5]

Body Protection

A chemical-resistant and/or

flame-resistant lab coat, worn

fully fastened.[1][5]

Provides a barrier against

spills and splashes.[5]

Respiratory Protection

Work must be conducted in a

certified chemical fume hood.

[5] If dust or aerosols may be

generated, a respirator may be

required.[5]

Prevents inhalation of toxic

dust or vapors.

Footwear
Closed-toe, chemical-resistant

shoes.[5]
Protects feet from spills.

Section 5: Troubleshooting & Emergency
Procedures
Q: What should I do in case of accidental exposure?

A: Immediate action is critical. Follow the specific first-aid measures for the type of exposure.

Experimental Protocol: First-Aid for Exposure

General Advice: Move the victim to a safe area. Consult a physician and show them the

Safety Data Sheet.[1][7]

Inhalation: Move the person into fresh air.[1][14] If breathing is difficult or has stopped,

provide artificial respiration or oxygen and seek immediate medical attention.[14][15]
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Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected area with

soap and plenty of water.[1][14] Consult a doctor.[14]

Eye Contact: Immediately and thoroughly rinse the eyes with pure water for at least 15

minutes, occasionally lifting the eyelids.[14][15] Seek immediate medical attention.[15]

Ingestion: Rinse the mouth with water.[14] Do not induce vomiting.[14] Never give anything

by mouth to an unconscious person.[14] Call a doctor or Poison Control Center immediately.

[14]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Give Oxygen/Artificial Respiration if Needed

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water for 15+ min
Lift Eyelids

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Emergency response flowchart for different exposure routes.

Q: How should I handle a spill of 5-Nitro-2-propoxyaniline?

A: For small spills, trained local personnel can manage the cleanup. For large spills, evacuate

the area and contact your institution's emergency response team.

Experimental Protocol: Small Spill Cleanup
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Evacuate & Secure: Evacuate non-essential personnel from the immediate area.[1][12]

Remove all sources of ignition.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don the appropriate personal protective equipment (gloves, goggles, lab coat, etc.).[1]

[12]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Avoid letting the

chemical enter drains.[1]

Cleanup: Avoid dust formation.[1] Carefully sweep up the solid material and place it into a

suitable, closed, and labeled container for disposal.[11]

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

for hazardous waste disposal.[12]

Reporting: Contact your Environmental Health & Safety (EHS) office to report the spill and

arrange for waste pickup.[12]

Section 6: Frequently Asked Questions (FAQs)
Q: Why was this chemical banned as a sweetener? A: It was banned in the United States in

1950 due to concerns about its potential toxicity.[1][2][4] Studies on related aromatic nitroamino

compounds have shown links to liver dysfunction and other adverse health effects.[16]

Q: What are the symptoms of overexposure to similar aromatic nitro/amino compounds? A:

Acute symptoms can include cyanosis (bluish skin color from lack of oxygen), headache,

fatigue, loss of appetite, and dizziness.[9][16] Severe cases can lead to unconsciousness, liver

and kidney damage, and hemolysis (destruction of red blood cells).[9]

Q: What should I do if my clothing becomes contaminated? A: Promptly remove the

contaminated clothing and wash the underlying skin with soap and water.[15] The

contaminated clothing must be decontaminated or disposed of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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